Cas no 2098138-00-0 (4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2098138-00-0
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 5729239
• PubChem ID: 121210893
• Update Time: 2025-07-19

4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2098138-00-0
• AKOS026720987
• F2198-0607
• 4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine
• 4-[5-(chloromethyl)-1-(2-methylpropyl)pyrazol-3-yl]pyridine
• Pyridine, 4-[5-(chloromethyl)-1-(2-methylpropyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C13H16ClN3/c1-10(2)9-17-12(8-14)7-13(16-17)11-3-5-15-6-4-11/h3-7,10H,8-9H2,1-2H3
• InChI Key： BBJUAWYIOKZGCQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2C=CN=CC=2)=NN1CC(C)C

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 377.0±32.0 °C(Predicted)
• pka: 3.63±0.10(Predicted)

Additional information on 4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine

Comprehensive Overview of 4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098138-00-0)

4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098138-00-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a pyrazole core, further functionalized with a chloromethyl group and an isobutyl substituent. This configuration imparts distinct physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for kinase inhibitors or antimicrobial agents.

The compound’s chloromethyl group offers reactivity for further derivatization, a feature highly sought after in medicinal chemistry. Recent trends in AI-driven drug discovery have highlighted the importance of such versatile intermediates, as they enable rapid library synthesis for high-throughput screening. Additionally, the pyridine-pyrazole hybrid structure aligns with current explorations into fragment-based drug design, a hot topic in computational chemistry circles. Questions like "How to optimize heterocyclic scaffolds for bioavailability?" or "What are the latest advances in pyrazole derivatives?" frequently appear in scientific forums, underscoring the relevance of this compound.

From a synthetic perspective, CAS No. 2098138-00-0 exemplifies modern challenges in green chemistry. Researchers are investigating solvent-free or catalytic methods to introduce the chloromethyl moiety efficiently, addressing environmental concerns tied to traditional halogenation protocols. The isobutyl side chain also introduces steric considerations, a recurring theme in discussions about molecular docking and steric hindrance effects. These aspects make the compound a case study for balancing reactivity and stability in complex syntheses.

Analytical characterization of 4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine often involves advanced techniques like NMR spectroscopy and mass spectrometry, which are critical for verifying purity and structure—a common requirement in QC/QA workflows. The rise of machine learning in spectral analysis has further streamlined this process, another intersection between this compound and cutting-edge technology. Searches for "NMR interpretation of pyridine-pyrazole systems" or "MS fragmentation patterns of halogenated heterocycles" reflect practitioner interest in these analytical nuances.

In material science, the compound’s aromatic systems and polarizable chloromethyl group suggest potential in designing organic semiconductors or coordination polymers. This aligns with growing investments in flexible electronics, where lightweight, tunable organic materials are prized. Such multidisciplinary applicability ensures that CAS No. 2098138-00-0 remains a subject of ongoing investigation across industries.

To summarize, 4-(5-(chloromethyl)-1-isobutyl-1H-pyrazol-3-yl)pyridine represents a nexus of synthetic utility, therapeutic potential, and technological relevance. Its study addresses pressing questions in sustainable chemistry, drug development, and advanced materials, cementing its status as a compound of enduring scientific interest.